Cas no 1804416-98-5 (Ethyl 2,6-dibromo-3-fluorobenzoate)

• Product Name: Ethyl 2,6-dibromo-3-fluorobenzoate
• CAS No: 1804416-98-5
• MF: C₉H₇Br₂FO₂
• MW: 325.95708489418
• CID: 4706262
• Update Time: 2023-08-15

Ethyl 2,6-dibromo-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-3-fluorobenzoate

• Inchi： 1S/C9H7Br2FO2/c1-2-14-9(13)7-5(10)3-4-6(12)8(7)11/h3-4H,2H2,1H3
• InChI Key： CJRZKZAOYITLAV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OCC)Br)F

Computed Properties

• Exact Mass: 325.878
• Monoisotopic Mass: 323.88
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3